Cas no 854005-10-0 (N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide)

N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide is a synthetic organic compound featuring a thiazole core substituted with a 3-bromobenzyl group and an acetamide moiety bearing a 4-methoxyphenylamino substituent. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the bromophenyl group enhances electrophilic reactivity, facilitating further derivatization, while the methoxyphenylamino moiety may contribute to binding affinity in target interactions. The compound’s well-defined heterocyclic framework offers opportunities for structure-activity relationship studies. Its synthetic versatility and modular design make it a valuable intermediate for pharmaceutical research and development.

N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide structure

854005-10-0 structure

Product name:N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide

CAS No:854005-10-0

MF:C₁₉H₁₈BrN₃O₂S

MW:432.334122180939

CID:5438644

PubChem ID:4915073

N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

- N-[5-[(3-Bromophenyl)methyl]-2-thiazolyl]-2-[(4-methoxyphenyl)amino]acetamide
- N-[5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl]-2-(4-methoxyanilino)acetamide
- N-{5-[(3-BROMOPHENYL)METHYL]-1,3-THIAZOL-2-YL}-2-[(4-METHOXYPHENYL)AMINO]ACETAMIDE
- 854005-10-0
- F3077-1179
- N-(5-(3-bromobenzyl)thiazol-2-yl)-2-((4-methoxyphenyl)amino)acetamide
- MFCD06651037
- N-[5-(3-bromobenzyl)-1,3-thiazol-2-yl]-N~2~-(4-methoxyphenyl)glycinamide
- AKOS002198600
- STL022213
- N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide
- Inchi： 1S/C19H18BrN3O2S/c1-25-16-7-5-15(6-8-16)21-12-18(24)23-19-22-11-17(26-19)10-13-3-2-4-14(20)9-13/h2-9,11,21H,10,12H2,1H3,(H,22,23,24)
- InChI Key： ZNPGXRGDEQYEQB-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)CC1=CN=C(NC(CNC2C=CC(=CC=2)OC)=O)S1

Computed Properties

Exact Mass: 431.03031g/mol
Monoisotopic Mass: 431.03031g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 449
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 91.5Å²
XLogP3: 4.8

Experimental Properties

Density: 1.497±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
pka: 8.67±0.50(Predicted)

N-{5-(3-bromophenyl)methyl-1,3-thiazol-2-yl}-2-(4-methoxyphenyl)aminoacetamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3077-1179-40mg	N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide	854005-10-0	90%+	40mg	$140.0	2023-04-27
Life Chemicals	F3077-1179-2mg	N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide	854005-10-0	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3077-1179-2μmol	N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide	854005-10-0	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3077-1179-1mg	N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide	854005-10-0	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3077-1179-5μmol	N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide	854005-10-0	90%+	5μl	$63.0	2023-04-27
Life Chemicals	F3077-1179-10μmol	N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide	854005-10-0	90%+	10μl	$69.0	2023-04-27
Life Chemicals	F3077-1179-20μmol	N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide	854005-10-0	90%+	20μl	$79.0	2023-04-27
Life Chemicals	F3077-1179-75mg	N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide	854005-10-0	90%+	75mg	$208.0	2023-04-27
Life Chemicals	F3077-1179-5mg	N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide	854005-10-0	90%+	5mg	$69.0	2023-04-27
Life Chemicals	F3077-1179-25mg	N-{5-[(3-bromophenyl)methyl]-1,3-thiazol-2-yl}-2-[(4-methoxyphenyl)amino]acetamide	854005-10-0	90%+	25mg	$109.0	2023-04-27